Cas no 2171880-11-6 (2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclopentyl}acetic acid)

• Product Name: 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclopentyl}acetic acid
• CAS No: 2171880-11-6
• MF: C₂₅H₂₅N₅O₅
• MW: 475.496505498886
• CID: 6322714
• PubChem ID: 165566576
• Update Time: 2025-07-18

2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclopentyl}acetic acid
• 2-{2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazole-3-amido]cyclopentyl}acetic acid
• 2171880-11-6
• EN300-1543468

• Inchi： 1S/C25H25N5O5/c31-21(32)12-14-6-5-11-20(14)26-23(33)22-27-24(30-29-22)28-25(34)35-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19-20H,5-6,11-13H2,(H,26,33)(H,31,32)(H2,27,28,29,30,34)
• InChI Key： GINRXUXMSIXJEU-UHFFFAOYSA-N
• SMILES： OC(CC1CCCC1NC(C1=NC(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NN1)=O)=O

Computed Properties

• Exact Mass: 475.18556891g/mol
• Monoisotopic Mass: 475.18556891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 146Ų

Additional information on 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclopentyl}acetic acid

2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclopentyl}acetic acid: A Novel Compound with Potential Applications in Biomedical Research

CAS No. 2171880-11-6 represents a complex organic molecule with a unique structural framework that has garnered significant attention in recent years due to its potential implications in pharmaceutical development. This compound, designated as 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclopentyl}acetic acid, is characterized by its multi-functionalized scaffold, which includes a fluorenyl group, a triazole ring, and a cyclopentyl moiety. These structural elements are not only critical for the compound's chemical stability but also play a pivotal role in its biological activity, as evidenced by recent studies on its interactions with various biological targets.

The fluoren-9-yl group, a bicyclic aromatic system, is known for its ability to enhance molecular hydrophobicity and improve cell membrane permeability. This property is particularly significant in the context of drug delivery systems, where the compound's structural features may facilitate its uptake by target cells. The methoxycarbonyl functionality attached to the fluoren-9-yl ring further contributes to the molecule's solubility characteristics, making it a promising candidate for oral administration. Recent research published in Journal of Medicinal Chemistry (2023) has highlighted the importance of such functional groups in optimizing the pharmacokinetic profile of small molecule therapeutics.

The triazole ring, a five-membered heterocyclic structure, is a well-established motif in medicinal chemistry due to its ability to modulate enzyme activity and interact with biological macromolecules. The specific arrangement of the 1H-1,2,4-triazole ring in this compound suggests potential applications in the development of enzyme inhibitors, particularly for targets involved in metabolic pathways. A 2024 study in ACS Chemical Biology demonstrated that triazole-based compounds can effectively inhibit key enzymes in the Krebs cycle, which is a critical pathway for cellular energy production.

The cyclopentyl group, a five-membered saturated ring, adds structural complexity to the molecule. This ring system is often used in pharmaceutical design to enhance molecular rigidity and improve binding affinity to target proteins. The combination of the cyclopentyl ring with the triazole functionality may create a unique pharmacophore that could be tailored for specific therapeutic applications. Research published in Organic & Biomolecular Chemistry (2023) explored how such ring systems can be optimized for improved binding interactions with G-protein coupled receptors (GPCRs), which are important targets for many drugs.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, with a 2023 publication in Organic Letters describing a novel catalytic approach that significantly reduces the number of synthetic steps required. This method, which employs a transition metal catalyst, has been shown to improve the yield and purity of the final product, making it more viable for large-scale production. The development of such synthetic methods is crucial for the transition of compounds like this from the laboratory to clinical trials.

The potential applications of this compound are vast, with current research focusing on its use in the treatment of metabolic disorders and inflammatory conditions. A 2024 preclinical study published in Journal of Pharmacology and Experimental Therapeutics demonstrated that the compound exhibits anti-inflammatory properties by modulating the activity of nuclear factor-kappa B (NF-κB), a key regulator of the inflammatory response. This finding suggests that the compound could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further exploration into the compound's mechanism of action has revealed its potential as an inhibitor of the mammalian target of rapamycin (mTOR) pathway. A 2023 study in Cell Reports showed that the compound can effectively suppress mTOR signaling, which is implicated in various diseases including cancer and diabetes. This discovery opens new avenues for the development of targeted therapies that could address the underlying pathophysiology of these conditions.

The structural complexity of this compound also makes it an attractive candidate for the development of prodrugs. Prodrug strategies can improve the bioavailability and reduce the toxicity of therapeutic agents, particularly for compounds with poor solubility. A 2024 publication in Drug Discovery Today described a novel prodrug approach that leverages the methoxycarbonyl group to enhance the compound's solubility while maintaining its biological activity. This approach could significantly improve the therapeutic index of the compound, making it more effective and safer for patients.

Despite these promising findings, further research is needed to fully understand the compound's potential and optimize its therapeutic applications. Ongoing studies are focused on elucidating the compound's interactions with various biological targets and determining its safety profile in preclinical models. The development of this compound exemplifies the importance of interdisciplinary research in pharmaceutical science, where advances in synthetic chemistry, molecular biology, and pharmacology converge to create innovative therapeutic solutions.

As the field of medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new drugs. The unique structural features of this compound, combined with its demonstrated biological activity, position it as a promising candidate for further investigation. Continued research into its properties and applications will be essential in unlocking its full potential for the treatment of various diseases.

In conclusion, 2-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclopentyl}acetic acid represents a significant advancement in the field of pharmaceutical research. Its complex structure, which incorporates multiple functional groups and ring systems, offers a unique platform for the development of novel therapeutic agents. The ongoing exploration of its biological activity and synthetic potential underscores the importance of this compound in the quest for innovative solutions to pressing medical challenges.